Cas no 2229095-53-6 (tert-butyl N-5-(4-aminobut-1-en-2-yl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(4-aminobut-1-en-2-yl)pyrimidin-2-ylcarbamate
• CAS No: 2229095-53-6
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 6290817
• PubChem ID: 165672461
• Update Time: 2025-10-21

tert-butyl N-5-(4-aminobut-1-en-2-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(4-aminobut-1-en-2-yl)pyrimidin-2-ylcarbamate
• EN300-1887356
• 2229095-53-6
• tert-butyl N-[5-(4-aminobut-1-en-2-yl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C13H20N4O2/c1-9(5-6-14)10-7-15-11(16-8-10)17-12(18)19-13(2,3)4/h7-8H,1,5-6,14H2,2-4H3,(H,15,16,17,18)
• InChI Key： VCSZMXQDHYIQRI-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)C(=C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.15862589g/mol
• Monoisotopic Mass: 264.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-5-(4-aminobut-1-en-2-yl)pyrimidin-2-ylcarbamate

tert-butyl N-5-(4-aminobut-1-en-2-yl)pyrimidin-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(4-aminobut-1-en-2-yl)pyrimidin-2-ylcarbamate, identified by the CAS registry number CAS No. 2229095-53-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities. The structure of this compound includes a pyrimidine ring substituted with a tert-butyl carbamate group and a 4-amino-butene moiety, making it a unique candidate for further research and development.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the tert-butyl group in this compound suggests potential stability and bioavailability, which are critical factors in pharmaceutical applications. Additionally, the 4-amino-butene substituent introduces flexibility and hydrogen bonding capabilities, enhancing its interaction with biological targets. These features make tert-butyl N-5-(4-aminobut-1-en-2-yl)pyrimidin-2-ylcarbamate a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and carbonyl chemistry. The use of tert-butyl groups as protecting agents during synthesis is a common practice, ensuring the stability of intermediate compounds. Researchers have also explored the optimization of synthetic routes to improve yield and purity, which are essential for large-scale production.

The biological activity of CAS No. 2229095-53-6 has been evaluated in several in vitro assays, demonstrating moderate to high potency against various cancer cell lines. These findings suggest that the compound may inhibit key enzymes or pathways involved in cancer progression, such as kinases or proteases. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, which are critical for its potential use as an oral medication.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinical candidate. Advanced techniques such as computational modeling and high-throughput screening will play pivotal roles in optimizing its therapeutic potential. Additionally, the integration of green chemistry principles into its synthesis will ensure environmental sustainability throughout the manufacturing process.

In conclusion, tert-butyl N-5-(4-aminobut-1-en-2-< strong > yl strong > ) pyrimidin - 2 - ylcarbamate strong > represents a significant advancement in the field of pyrimidine-based drug discovery. Its unique structure, coupled with promising biological activity and synthetic feasibility, positions it as a valuable asset for future therapeutic interventions.